Cas no 1403766-99-3 (trans-3-amino-3-methylcyclobutanol hydrochloride)

• Product Name: trans-3-amino-3-methylcyclobutanol hydrochloride
• CAS No: 1403766-99-3
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD23105984
• CID: 3043799
• PubChem ID: 72207870
• Update Time: 2025-06-07

trans-3-amino-3-methylcyclobutanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-3-Amino-3-methylcyclobutanol hydrochloride
• cis-3-Amino-3-methylcyclobutanol hydrochloride
• 3-amino-3-methylcyclobutanol hydrochloride
• 3-amino-3-methylcyclobutan-1-ol hydrochloride
• 3-Amino-3-methylcyclobutanol HCl
• cis-3-Amino-3-methylcyclobutanol HCl
• trans-3-Amino-3-methylcyclobutanol HCl
• Cyclobutanol, 3-amino-3-methyl-, hydrochloride (1:1)
• Cyclobutanol, 3-amino-3-methyl-, hydrochloride (1:1), cis-
• Cyclobutanol, 3-amino-3-methyl-, hydrochlo
• AS-51783
• trans-3-Amino-3-methylcyclobutan-1-ol HCl
• Z1618150088
• MFCD23105982
• PB36691
• cis-3-Amino-3-methylcyclobutan-1-ol HCl
• (1R,3S)-3-AMINO-3-METHYLCYCLOBUTAN-1-OL HYDROCHLORIDE
• SB20665
• SB20663
• EN300-7396883
• MFCD23105983
• CS-0047795
• EN300-7378924
• PB38639
• 1403767-32-7
• 3-Amino-3-methyl-cyclobutanol hydrochloride
• CS-0102268
• 1403766-64-2
• 3-Amino-3-methylcyclobutan-1-ol HCl
• SCHEMBL23164090
• SCHEMBL23164091
• AKOS025290301
• (1s,3r)-3-amino-3-methylcyclobutan-1-ol
• SY099976
• DB-394532
• AKOS025290302
• (1s,3s)-3-amino-3-methylcyclobutanol hydrochloride
• 3-amino-3-methylcyclobutanolhydrochloride
• AS-34698
• PB37848
• SY097965
• Cyclobutanol, 3-amino-3-methyl-, hydrochloride (1:1), trans-
• SY099977
• AKOS025290300
• SCHEMBL23164118
• EN300-7396882
• (1S,3R)-3-AMINO-3-METHYLCYCLOBUTAN-1-OL HYDROCHLORIDE
• 1403766-99-3
• SB20664
• AS-34697
• MFCD23105984
• P13531
• 3-amino-3-methylcyclobutan-1-ol;hydrochloride
• trans-3-amino-3-methylcyclobutanol hydrochloride

• MDL： MFCD23105984
• Inchi： 1S/C5H11NO.ClH/c1-5(6)2-4(7)3-5;/h4,7H,2-3,6H2,1H3;1H
• InChI Key： RTAWFZMTTJCICN-UHFFFAOYSA-N
• SMILES： Cl.OC1CC(C)(C1)N

Computed Properties

• Exact Mass: 137.0607417 g/mol
• Monoisotopic Mass: 137.0607417 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• Molecular Weight: 137.61

Additional information on trans-3-amino-3-methylcyclobutanol hydrochloride

Comprehensive Overview of trans-3-amino-3-methylcyclobutanol hydrochloride (CAS No. 1403766-99-3)

trans-3-amino-3-methylcyclobutanol hydrochloride (CAS No. 1403766-99-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutane ring structure, is increasingly studied for its potential applications in drug development and synthetic chemistry. The trans-3-amino-3-methylcyclobutanol moiety, when combined with hydrochloric acid to form the hydrochloride salt, enhances its stability and solubility, making it a valuable intermediate in modern synthetic workflows.

Researchers and industry professionals are particularly interested in the stereochemistry of trans-3-amino-3-methylcyclobutanol hydrochloride, as the trans configuration often imparts distinct biological and physicochemical properties. The compound’s CAS No. 1403766-99-3 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Recent trends in drug discovery emphasize the importance of small, rigid rings like cyclobutanes, which can improve metabolic stability and target binding affinity—key factors driving the demand for this compound.

In the context of current scientific trends, trans-3-amino-3-methylcyclobutanol hydrochloride aligns with the growing focus on fragment-based drug design (FBDD) and proteolysis-targeting chimeras (PROTACs). These methodologies often require structurally diverse building blocks, and the cyclobutane scaffold offers a balance of rigidity and functionalizability. Searches for "cyclobutane derivatives in drug discovery" or "amino alcohol applications in pharmaceuticals" frequently highlight this compound’s relevance, reflecting its intersection with cutting-edge research.

The synthesis of trans-3-amino-3-methylcyclobutanol hydrochloride typically involves multi-step organic reactions, including ring formation, stereoselective functionalization, and salt formation. Optimizing these processes is a hot topic in synthetic chemistry forums, with queries like "efficient synthesis of trans-3-amino-3-methylcyclobutanol" or "HCl salt purification techniques" appearing frequently. These discussions underscore the compound’s technical challenges and its value as a case study for advanced synthetic strategies.

From a commercial perspective, suppliers and manufacturers of CAS No. 1403766-99-3 must adhere to stringent quality control measures, as even minor impurities can impact downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the compound’s purity and stereochemical integrity. This emphasis on quality aligns with broader industry demands for high-purity intermediates, a theme prevalent in searches like "pharmaceutical-grade amino alcohols" or "certified chemical suppliers."

Looking ahead, the versatility of trans-3-amino-3-methylcyclobutanol hydrochloride positions it as a promising candidate for exploring new therapeutic modalities. Its potential roles in central nervous system (CNS) drug development or as a precursor for bioconjugation are areas of active investigation. As the scientific community continues to prioritize innovation in molecular design, compounds like this will remain at the forefront of research and development.